Cas no 17343-02-1 (H-Gly-Gly-Met-Oh)

• Product Name: H-Gly-Gly-Met-Oh
• CAS No: 17343-02-1
• MF: C₉H₁₇N₃O₄S
• MW: 263.313980817795
• MDL: MFCD00038189
• CID: 122268
• PubChem ID: 7010486
• Update Time: 2025-08-05

H-Gly-Gly-Met-Oh Chemical and Physical Properties

Names and Identifiers

• L-Methionine,glycylglycyl-
• H-GLY-GLY-MET-OH
• GLYCYL-GLYCYL-L-METHIONINE
• glycyl-glycyl-methionine
• Gly-Gly-L-Met
• Gly-Gly-Met
• (2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-4-methylsulfanylbutanoic acid
• CHEBI:163699
• MFCD00038189
• (2S)-2-[[2-[(2-azaniumylacetyl)amino]acetyl]amino]-4-methylsulfanylbutanoate
• (S)-2-(2-(2-Aminoacetamido)acetamido)-4-(methylthio)butanoic acid
• (2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-4-methylsulanylbutanoic acid
• HY-P4273
• AKOS010408811
• CS-0653382
• SCHEMBL11662923
• 17343-02-1
• H-Gly-Gly-Met-Oh

• MDL： MFCD00038189
• Inchi： 1S/C9H17N3O4S/c1-17-3-2-6(9(15)16)12-8(14)5-11-7(13)4-10/h6H,2-5,10H2,1H3,(H,11,13)(H,12,14)(H,15,16)/t6-/m0/s1
• InChI Key： QPCVIQJVRGXUSA-LURJTMIESA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC(CNC(CN)=O)=O

Computed Properties

• Exact Mass: 263.09400
• Monoisotopic Mass: 263.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2
• XLogP3: -3.7

Experimental Properties

• PSA: 146.82000
• LogP: -0.13410

H-Gly-Gly-Met-Oh Security Information

• Storage Condition：-15°C

Additional information on H-Gly-Gly-Met-Oh

Introduction to H-Gly-Gly-Met-OH (CAS No. 17343-02-1)

H-Gly-Gly-Met-OH (CAS No. 17343-02-1) is a tripeptide composed of three amino acids: glycine, glycine, and methionine. This compound has garnered significant attention in the fields of biochemistry and medicinal chemistry due to its unique properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, biological activities, and recent research advancements related to H-Gly-Gly-Met-OH.

Chemical Structure and Properties

H-Gly-Gly-Met-OH is a linear tripeptide with the sequence glycine-glycine-methionine. The molecular formula is C₈H₁₆N₄O₃S, and its molecular weight is approximately 224.3 g/mol. The presence of methionine, an essential amino acid, introduces a sulfur atom into the peptide chain, which can influence its chemical reactivity and biological properties. The glycine residues provide flexibility to the peptide structure, allowing for a wide range of conformational changes.

The solubility of H-Gly-Gly-Met-OH in water is moderate, and it can be dissolved in various organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for a variety of experimental conditions in both in vitro and in vivo studies.

Biological Activities and Applications

H-Gly-Gly-Met-OH has been extensively studied for its biological activities, particularly in the context of protein synthesis and cellular signaling. One of the key areas of interest is its role as a substrate for peptidyl-tRNA hydrolase (Pth), an enzyme involved in the recycling of peptidyl-tRNAs during protein synthesis. Recent research has shown that H-Gly-Gly-Met-OH can modulate the activity of Pth, potentially affecting protein synthesis efficiency and cellular stress responses.

In addition to its role in protein synthesis, H-Gly-Gly-Met-OH has been explored for its potential therapeutic applications. Studies have demonstrated that this tripeptide can exhibit antioxidant properties, which may be beneficial in mitigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The sulfur-containing methionine residue is thought to contribute to these antioxidant effects by scavenging reactive oxygen species (ROS).

Recent Research Advancements

The field of peptide chemistry continues to evolve, and recent advancements have shed new light on the potential applications of H-Gly-Gly-Met-OH. For instance, a study published in the Journal of Medicinal Chemistry reported that H-Gly-Gly-Met-OH can enhance the bioavailability of certain drugs when used as a prodrug strategy. By conjugating drugs to this tripeptide, researchers were able to improve their stability and absorption in the gastrointestinal tract.

Another notable area of research involves the use of H-Gly-Gly-Met-OH as a biomarker for various diseases. A study published in the Journal of Proteome Research found that levels of this tripeptide are significantly altered in patients with certain types of cancer, suggesting its potential as a diagnostic tool. Further investigations are underway to validate these findings and explore the clinical utility of H-Gly-Gly-Met-OH as a biomarker.

Synthesis and Production Methods

The synthesis of H-Gly-Gly-Met-OH can be achieved through various solid-phase peptide synthesis (SPPS) techniques. These methods involve stepwise coupling reactions using protected amino acids on a solid support, followed by cleavage from the resin to obtain the final product. The use of Fmoc (9-fluorenylmethoxycarbonyl) protection chemistry is commonly employed due to its high efficiency and compatibility with automated synthesizers.

In addition to SPPS, solution-phase synthesis methods have also been developed for the production of H-Gly-Gly-Met-OH. These methods typically involve coupling reactions between pre-activated amino acids in solution, followed by purification steps such as reverse-phase high-performance liquid chromatography (RP-HPLC). Both SPPS and solution-phase methods offer advantages depending on the scale and specific requirements of the synthesis.

Safety Considerations and Handling Guidelines

H-Gly-Gly-Met-OH is generally considered safe for use in laboratory settings when proper handling guidelines are followed. However, it is important to note that peptides can exhibit varying degrees of stability under different conditions. To ensure optimal storage and handling, it is recommended to keep H-Gly-Gly-Met-OH strong> at temperatures below 4°C and protect it from moisture and light exposure.

Laboratory personnel should also adhere to standard safety protocols when working with peptides, including wearing appropriate personal protective equipment (PPE) such as gloves and lab coats. In case of accidental exposure or spillage, immediate action should be taken to clean up the affected area using appropriate decontamination procedures.

Conclusion

H-Gly-Gly-Met-OH strong> (CAS No. 17343-02-1) is a versatile tripeptide with significant potential in various fields of biochemistry and medicinal chemistry. Its unique chemical structure and biological activities make it an intriguing subject for ongoing research. From its role in protein synthesis to its potential therapeutic applications, this compound continues to attract attention from scientists worldwide. As research progresses, it is likely that new insights into the properties and applications ofH -G ly -G ly -M et -OH strong > will emerge , further expanding our understanding of this fascinating molecule . p > article > < /response >